Acceptable Intake Limit vs. NDMA
N-Nitroso-imatinib carries an EMA/FDA-established Acceptable Intake (AI) limit of 1500 ng/day, placing it at the highest allowable tier for nitrosamine impurities [1]. This AI is 15.6× higher than that of N-nitrosodimethylamine (NDMA, 96 ng/day) [2] and 56.6× higher than N-nitrosodiethylamine (NDEA, 26.5 ng/day) [3]. N-Nitroso-cinacalcet, another NDSRI, is restricted to 400 ng/day (3.75× more stringent) [4]. The higher AI limit directly translates into proportionally less demanding analytical LOQ requirements—for a 400 mg/day maximum daily dose (MDD) of imatinib, the specification limit is 3.75 ppm (1500 ng/day ÷ 400 mg/day), compared to 0.24 ppm for NDMA at the same MDD.
| Evidence Dimension | Acceptable Intake (AI) limit (ng/day) |
|---|---|
| Target Compound Data | 1500 ng/day (N-nitroso-imatinib) |
| Comparator Or Baseline | NDMA: 96 ng/day; NDEA: 26.5 ng/day; N-nitroso-cinacalcet: 400 ng/day; N-nitroso-desmethyl-citalopram: 18 ng/day (initial) |
| Quantified Difference | 15.6-fold higher than NDMA; 56.6-fold higher than NDEA; 3.75-fold higher than N-nitroso-cinacalcet; 83.3-fold higher than N-nitroso-desmethyl-citalopram |
| Conditions | EMA Appendix 1 (Dec 2023) and FDA CPCA-based AI assignment; limit based on negative bacterial reverse mutation (Ames) test with enhanced Ames test conditions per EMA Appendix 3 |
Why This Matters
The substantially higher AI limit of N-nitroso-imatinib reduces the analytical sensitivity burden—methods need only achieve detection in the low-ppm range rather than sub-ppb levels required for NDMA/NDEA—directly influencing instrument selection, method development cost, and routine QC feasibility.
- [1] European Medicines Agency / CMDh. Appendix 1: Acceptable Intakes Established for N-Nitrosamines (Rev. 1, December 2023). N-nitroso imatinib: 1500 ng/day. View Source
- [2] US FDA. Control of Nitrosamine Impurities in Human Drugs, Revision 2 (September 2024). NDMA AI: 96 ng/day. View Source
- [3] Özdemir B, et al. Advancing green chemistry for the sensitive and selective detection of N-nitrosodiethylamine (NDEA) monitoring. NDEA AI: 26.5 ng/day. PubMed, 2025. View Source
- [4] Veeprho. N-Nitroso Cinacalcet – Product Technical Datasheet. AI: 400 ng/day, FDA Potency Category 3 NDSRI. View Source
